Cas no 1283874-05-4 (1-(2-methanesulfonylphenyl)propan-2-one)

• Product Name: 1-(2-methanesulfonylphenyl)propan-2-one
• CAS No: 1283874-05-4
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 6166266
• PubChem ID: 63198980
• Update Time: 2025-05-20

1-(2-methanesulfonylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylphenyl)propan-2-one
• EN300-1991106
• 1283874-05-4
• AKOS012501287

• Inchi： 1S/C10H12O3S/c1-8(11)7-9-5-3-4-6-10(9)14(2,12)13/h3-6H,7H2,1-2H3
• InChI Key： WNJVECJVYWRMPQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 1-(2-methanesulfonylphenyl)propan-2-one

Professional Introduction to Compound with CAS No 1283874-05-4 and Product Name 1-(2-methanesulfonylphenyl)propan-2-one

The compound identified by the CAS number 1283874-05-4 and the product name 1-(2-methanesulfonylphenyl)propan-2-one represents a significant molecule in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif comprising a methanesulfonylphenyl group attached to a propan-2-one backbone, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

Structurally, 1-(2-methanesulfonylphenyl)propan-2-one exhibits a bifunctional nature, with the aromatic ring bearing a sulfonyl group providing enhanced solubility and reactivity, while the ketone moiety offers opportunities for further derivatization. This dual functionality makes it a valuable intermediate in synthetic chemistry, particularly in the preparation of more complex molecules that may exhibit pharmacological activity.

In recent years, there has been growing interest in compounds that incorporate sulfonyl groups due to their ability to modulate biological targets effectively. The methanesulfonylphenyl moiety, in particular, has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses and cancer progression. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which are key players in signal transduction pathways associated with autoimmune diseases.

Moreover, the propan-2-one component of the molecule suggests potential applications in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry. The ketone group can undergo various reactions such as condensation, oxidation, or reduction, enabling the formation of diverse structural frameworks. These transformations are crucial for developing novel therapeutic agents that target specific disease mechanisms.

One of the most compelling aspects of 1-(2-methanesulfonylphenyl)propan-2-one is its versatility as a building block. Researchers have leveraged this compound to synthesize novel analogs with enhanced binding affinity and selectivity for biological targets. For example, modifications at the aromatic ring or the sulfonyl group have led to compounds that exhibit improved efficacy in models of inflammation and tumor growth. Such findings underscore the importance of this intermediate in drug discovery pipelines.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2-methanesulfonylphenyl)propan-2-one derivatives. Molecular modeling studies have identified key structural features that contribute to pharmacological activity, providing insights into how modifications can be optimized for desired biological outcomes. These computational approaches complement experimental efforts, allowing researchers to design more targeted synthetic strategies.

The compound's potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like 1-(2-methanesulfonylphenyl)propan-2-one for large-scale synthesis of drug candidates. The availability of such intermediates can significantly reduce development timelines and costs, making them indispensable in modern drug discovery.

In conclusion, 1-(2-methanesulfonylphenyl)propan-2-one (CAS No 1283874-05-4) represents a versatile and promising molecule with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration, particularly in the development of novel therapeutic agents targeting inflammatory and oncological diseases. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow.